Cas no 91653-50-8 (Zingiberen Newsaponin)

• Product Name: Zingiberen Newsaponin
• CAS No: 91653-50-8
• MF: C₅₁H₈₂O₂₂
• MW: 1047.18359899521
• CID: 805676
• PubChem ID: 102475150
• Update Time: 2025-07-02

Zingiberen Newsaponin Chemical and Physical Properties

Names and Identifiers

• Zingiberensis saponin I
• b-D-Glucopyranoside, (3b,25R)-spirost-5-en-3-yl O-b-D-glucopyranosyl-(1&reg
• 3)-O-b-D-glucopyranosyl-(1&reg
• 3-O-β-D-Glucopyranosyl(1→3)-β-D-glucopyranosyl(1→4)-[α-L-rhamnopyranosyl(1→2)]-β-D-glucopyranoside-diosgenin
• Diosgenin 3-O--D-Glucopyranosyl-(13)--D-glucopyranosyl-(14)-[-L-rhamnopyranosyl-(12)]--D-glucopyra
• Spiro[8H-naphth[2',1':4,5]indeno[2,1-b]furan-8,2'-[2H]pyran], β-D-glucopyranoside deriv.
• Zingiberennewsaponin
• Zingiberensis newsaponin
• 2-[5-[3,5-Dihydroxy-6-(hydroxymethyl)-4-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-2-yl]ox
• (3β,25R)-Spirost-5-en-3-yl O-β-D-glucopyranosyl-(1→3)-O-β-D-glucopyranosyl-(1→4)-O-[6-deoxy-α-L-mannopyranosyl-(1→2)]-β-D-glucopyranoside (ACI)
• Spiro[8H-naphth[2′,1′:4,5]indeno[2,1-b]furan-8,2′-[2H]pyran], β-D-glucopyranoside deriv. (ZCI)
• Spirostan, β-D-glucopyranoside deriv. (ZCI)
• β-D-Glucopyranoside, (3β,25R)-spirost-5-en-3-yl O-6-deoxy-α-L-mannopyranosyl-(1→2)-O-[O-β-D-glucopyranosyl-(1→3)-β-D-glucopyranosyl-(1→4)]- (ZCI)
• 3-O-β-D-Glucopyranosyl-(1→3)-β-D-glucopyranosyl-(1→4)-[α-L-rhamnopyranosyl-(1→2)]-β-D-glucopyranosyldiosgenin
• Diosgenin 3-O-β-D-Glucopyranosyl-(1→3)-β-D-glucopyranosyl-(1→4)-[α-L-rhamnopyranosyl-(1→2)]-β-D-glucopyranoside
• Spirost-5-en-3-yl β-D-glucopyranosyl(1→3)-β-D-glucopyranosyl (1→4)-[α-L-rhamnopyranosyl(1→2)]-β-D-glucopyranoside
• Zingiberen Newsaponin
• Zingiberenis newsaponin
• CS-0019611
• E88668
• 3-O-.BETA.-D-GLUCOPYRANOSYL(1->3)-.BETA.-D-GLUCOPYRANOSYL(1->4)-(.ALPHA.-L-RHAMNOPYRANOSYL(1->2))-.BETA.-D-GLUCOPYRANOSIDE-DIOSGENIN
• beta-D-Glucopyranoside, (3beta,25R)-spirost-5-en-3-yl O-6-deoxy-alpha-L-mannopyranosyl-(1-2)-O-(O-beta-D-glucopyranosyl-(1-3)-beta-D-glucopyranosyl-(1-4))-, (S-(R*,R*))-
• AKOS040760768
• 91653-50-8
• HY-N2282
• N7TJ111YCJ
• Deltonin glucoside
• MS-31895
• UNII-N7TJ111YCJ
• .BETA.-D-GLUCOPYRANOSIDE, (3.BETA.,25R)-SPIROST-5-EN-3-YL O-.BETA.-D-GLUCOPYRANOSYL-(1->3)-O-.BETA.-D-GLUCOPYRANOSYL-(1->4)-O-(6-DEOXY-.ALPHA.-L-MANNOPYRANOSYL-(1->2))-
• AKOS037515207
• FT-0775905
• 2-[5-[3,5-dihydroxy-6-(hydroxymethyl)-4-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-2-yl]oxy-4-hydroxy-6-(hydroxymethyl)-2-(5',7,9,13-tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icos-18-ene-6,2'-oxane]-16-yl)oxyoxan-3-yl]oxy-6-methyloxane-3,4,5-triol
• BETA-D-GLUCOPYRANOSIDE, (3BETA,25R)-SPIROST-5-EN-3-YL O-BETA-D-GLUCOPYRANOSYL-(1->3)-O-BETA-D-GLUCOPYRANOSYL-(1->4)-O-(6-DEOXY-ALPHA-L-MANNOPYRANOSYL-(1->2))-
• 3-O-BETA-D-GLUCOPYRANOSYL(1->3)-BETA-D-GLUCOPYRANOSYL(1->4)-(ALPHA-L-RHAMNOPYRANOSYL(1->2))-BETA-D-GLUCOPYRANOSIDE-DIOSGENIN
• beta-D-Glucopyranoside, (3 beta,25R)-spirost-5-en-3-yl O-6-deoxy-alpha-L-mannopyranosyl-(1-2)-O-(O-beta-D-glucopyranosyl-(1-3)-beta-D-glucopyranosyl-(1-4))-, (S-(R*,R*))-
• DTXSID00919608

• Inchi： 1S/C51H82O22/c1-20-8-13-51(64-19-20)21(2)32-28(73-51)15-27-25-7-6-23-14-24(9-11-49(23,4)26(25)10-12-50(27,32)5)66-48-44(72-45-38(60)36(58)33(55)22(3)65-45)40(62)42(31(18-54)69-48)70-47-41(63)43(35(57)30(17-53)68-47)71-46-39(61)37(59)34(56)29(16-52)67-46/h6,20-22,24-48,52-63H,7-19H2,1-5H3/t20-,21+,22+,24+,25-,26+,27+,28+,29-,30-,31-,32+,33+,34-,35-,36-,37+,38-,39-,40+,41-,42-,43+,44-,45+,46+,47+,48-,49+,50+,51-/m1/s1
• InChI Key： XJOTXMLDNWCDRH-HAUZKCKMSA-N
• SMILES： C[C@]12CC[C@@H]3[C@]4(CC[C@H](O[C@@H]5O[C@H](CO)[C@@H](O[C@@H]6O[C@H](CO)[C@@H](O)[C@H](O[C@H]7[C@H](O)[C@@H](O)[C@H](O)[C@@H](CO)O7)[C@H]6O)[C@H](O)[C@H]5O[C@@H]5O[C@@H](C)[C@H](O)[C@@H](O)[C@H]5O)CC4=CC[C@H]3[C@@H]1C[C@@H]1O[C@@]3(OC[C@H](C)CC3)[C@H]([C@H]21)C)C

Computed Properties

• Exact Mass: 1046.53000
• Monoisotopic Mass: 1046.529774
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 12
• Hydrogen Bond Acceptor Count: 22
• Heavy Atom Count: 73
• Rotatable Bond Count: 11
• Complexity: 1940
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 31
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 1047.2
• XLogP3: -0.8
• Topological Polar Surface Area: 335

Experimental Properties

• Color/Form: Powder
• Density: 1.48±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 285-287 ºC (methanol )
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.637
• Solubility: Insuluble (1.0E-3 g/L) (25 ºC),
• PSA: 335.06000
• LogP: -1.96170

Zingiberen Newsaponin Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p2393 get medical advice / care
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Storage Condition：Please store the product under the recommended condition sin the description

Related Categories

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• Triterpenoids